Cas no 2227977-69-5 (rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1-ol)

• Product Name: rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1-ol
• CAS No: 2227977-69-5
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6359146
• PubChem ID: 165598810
• Update Time: 2025-08-02

rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1-ol
• EN300-1634520
• 2227977-69-5

• Inchi： 1S/C12H22O/c1-3-7-10(2)11-8-5-4-6-9-12(11)13/h3,10-13H,1,4-9H2,2H3/t10?,11-,12+/m0/s1
• InChI Key： KCRCMAFMXPIFOB-GLXQMMQGSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1C(C)CC=C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1-ol

Professional Introduction to Rac-(1R,2S)-2-(Pent-4-en-2-yl)cycloheptan-1ol (CAS No. 2227977-69-5)

Rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1ol (CAS No. 2227977-69-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cycloheptane backbone substituted with a pent-4-enyl group, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug discovery and molecular research.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) standards, ensuring precision and consistency in chemical communication. The stereochemistry denoted by the configuration (1R,2S) indicates the spatial arrangement of substituents around the chiral centers, which is crucial for understanding its biological activity and interaction with biological targets.

In recent years, there has been a growing interest in the development of structurally diverse natural product analogs for their potential therapeutic benefits. Rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1ol fits into this category, as it combines elements of both cyclic and acyclic structures, providing a rich scaffold for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential role in neurological research. The cycloheptane ring, known for its ability to mimic certain natural products found in plants and microorganisms, has been investigated for its interactions with neurological receptors. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to the treatment of neurodegenerative diseases.

The pent-4-enyl side chain introduces a degree of unsaturation that can influence the compound's electronic properties and reactivity. This feature makes it an interesting subject for studying electron-rich heterocycles and their interactions with enzymes and receptors. Additionally, the presence of both rigid and flexible parts in its structure could enhance its binding affinity to specific biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like Rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1ol. Molecular docking studies have been conducted to evaluate its potential binding interactions with various enzymes and receptors implicated in diseases such as cancer and inflammation. These studies have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. However, recent innovations in asymmetric synthesis have made it more feasible to produce enantiomerically pure forms of Rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1ol on a larger scale. These advancements have opened up new possibilities for its application in pharmaceutical research.

In conclusion, Rac-(1R,2S)-2-(pent-4-en-2-yl)cycloheptan-1ol (CAS No. 2227977-69-5) is a fascinating compound with significant potential in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in human health.